Cas no 83409-05-6 (3-[2-methyl-1-(morpholin-4-ylcarbonyl)propyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product name: 3-[2-methyl-1-(morpholin-4-ylcarbonyl)propyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-05-6
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 1808248
• PubChem ID: 3068404

3-[2-methyl-1-(morpholin-4-ylcarbonyl)propyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-methyl-1-(morpholin-4-ylcarbonyl)propyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-(3-methyl-1-morpholin-4-yl-1-oxobutan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• Morpholine, 4-(3-methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)butyl)-
• DTXSID201003407
• 3-[3-Methyl-1-(morpholin-4-yl)-1-oxobutan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 83409-05-6
• BRN 4613934

• Inchi： InChI=1S/C26H31N3O6/c1-16(2)22(26(31)28-10-12-35-13-11-28)29-24(27-19-9-7-6-8-18(19)25(29)30)17-14-20(32-3)23(34-5)21(15-17)33-4/h6-9,14-16,22H,10-13H2,1-5H3
• InChI Key： QPNFEHYONWRAIA-UHFFFAOYSA-N
• SMILES： CC(C)C(C(=O)N1CCOCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.9Ų